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Compound of Interest

Compound Name: N-(4-Methoxyphenyl)maleimide

Cat. No.: B093332

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of N-(4-Methoxyphenyl)maleimide. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on clarity, data presentation,
and experimental context.

Core Physical and Chemical Properties

N-(4-Methoxyphenyl)maleimide is a solid, light yellow crystalline compound.[1] Its core
structure consists of a maleimide ring substituted with a 4-methoxyphenyl group. This
substitution influences its electronic properties, reactivity, and solubility.

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of N-(4-
Methoxyphenyl)maleimide.
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Property Value Source
Molecular Formula C11HoNOs3 [21[31[41[5]
Molecular Weight 203.19 g/mol [21[3][4]1[5][6]
CAS Number 1081-17-0 [31[41[5][6]
Melting Point 129 °C [7]

Light yellow solid/Yellow
Appearance [1]

crystals
Enthalpy of Sublimation 121.1 + 0.8 kJ/mol at 350-370 Bl
(AsubH) K

Solubility Profile

N-(4-Methoxyphenyl)maleimide exhibits good solubility in a range of organic solvents. While
comprehensive quantitative data is not readily available, qualitative assessments indicate it is
soluble in:

Tetrahydrofuran (THF)[7][8]

Dimethylformamide (DMF)[7][8]

Dimethyl sulfoxide (DMSO)|8]

Chloroform(8]

Ethyl acetate[8]

It is sparingly soluble in water.[9]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of N-(4-
Methoxyphenyl)maleimide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e 'HNMR (500 MHz, CDCIs): & (ppm): 7.23 (m, 2H, Ar-H), 6.98 (m, 2H, Ar-H), 6.83 (s, 2H,
HC=), 3.83 (s, 3H, CHs3).[1]

e 13C NMR (125 MHz, CDCls): & (ppm): 169.8, 159.2, 134.1, 127.6, 123.7, 114.5, 55.5.[1]

Mass Spectrometry
e GC-MSD m/z (rel. int.): 203 (M+, 100), 188 (35), 160 (23), 134 (11), 106 (9).[1]

Experimental Protocols

Detailed methodologies are essential for the replication and verification of experimental data.

Synthesis of N-(4-Methoxyphenyl)maleimide

A common synthetic route involves a two-step process starting from p-anisidine and maleic
anhydride.

Step 1: Formation of p-anisylmaleamic acid

Dissolve p-anisidine and maleic anhydride in dimethylformamide (DMF).[7]

Stir the reaction mixture at room temperature (25 °C) for three hours.[7]

Pour the reaction solution into crushed ice to precipitate the p-anisylmaleamic acid.[7]

Filter the resulting yellow solid and dry it under a vacuum.[7]

Recrystallize the solid from methanol to obtain the pure intermediate.[7]

Step 2: Cyclodehydration to N-(4-Methoxyphenyl)maleimide

o Treat the p-anisylmaleamic acid with concentrated sulfuric acid (H2SOa4) and phosphorus
pentoxide (P20s).[7]

e Stir the mixture for three hours at 50 °C.[7]

o Pour the solution into crushed ice or cold water to precipitate the final product.[7]
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« Filter the green solid precipitate, wash it with water, and dry.[7]

Step 1: Amic Acid Formation

Maleic Anhydride
Step 2: Cyclodehydration
. . . H2S04, P20s o
SRR % p-Anisylmaleamic Acid (3h, 50°C) N-(4-Methoxyphenyl)maleimide

Click to download full resolution via product page
Synthetic pathway for N-(4-Methoxyphenyl)maleimide.

Biological and Pharmacological Context

While N-(4-Methoxyphenyl)maleimide itself is primarily a chemical intermediate, the
maleimide functional group is of significant interest in drug development and bioconjugation.
Maleimides are known to react with thiol groups in cysteine residues of proteins, forming stable
covalent bonds. This reactivity is harnessed in various applications.

General Maleimide Reactivity Pathway

The thiol-maleimide reaction is a cornerstone of bioconjugation chemistry, enabling the
attachment of therapeutic agents, imaging labels, or other molecules to proteins and peptides.
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Reactants

Thiol-containing Molecule

(e.g., Cysteine in a Protein)

Michael Addition Stable Thioether Adduct

Maleimide Derivative
(e.g., N-(4-Methoxyphenyl)maleimide)

Click to download full resolution via product page

General reaction of a maleimide with a thiol.

This reactivity makes N-substituted maleimides, including N-(4-Methoxyphenyl)maleimide,
valuable precursors for the synthesis of more complex molecules with potential therapeutic or
diagnostic applications. Further research into the specific biological activities of N-(4-
Methoxyphenyl)maleimide and its derivatives could unveil novel applications in pharmacology
and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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